Cas no 1220019-76-0 (3-2-(4-Chlorophenoxy)ethylpiperidinehydrochloride)

• Product Name: 3-2-(4-Chlorophenoxy)ethylpiperidinehydrochloride
• CAS No: 1220019-76-0
• MF: C₁₃H₁₉Cl₂NO
• MW: 276.202061891556
• CID: 4687818
• Update Time: 2025-06-08

3-2-(4-Chlorophenoxy)ethylpiperidinehydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-[2-(4-Chlorophenoxy)ethyl]piperidine hydrochloride
• 3-[2-(4-Chlorophenoxy)ethyl]piperidinehydrochloride
• 3-(2-(4-Chlorophenoxy)ethyl)piperidine hydrochloride
• 3-2-(4-Chlorophenoxy)ethylpiperidinehydrochloride

• Inchi： 1S/C13H18ClNO.ClH/c14-12-3-5-13(6-4-12)16-9-7-11-2-1-8-15-10-11;/h3-6,11,15H,1-2,7-10H2;1H
• InChI Key： QVBNEOVXWANZID-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OCCC1CNCCC1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 192
• Topological Polar Surface Area: 21.3

Additional information on 3-2-(4-Chlorophenoxy)ethylpiperidinehydrochloride

Comprehensive Overview of 3-2-(4-Chlorophenoxy)ethylpiperidinehydrochloride (CAS No. 1220019-76-0): Properties, Applications, and Research Insights

3-2-(4-Chlorophenoxy)ethylpiperidinehydrochloride (CAS No. 1220019-76-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, characterized by its piperidine backbone and 4-chlorophenoxy moiety, is often explored for its bioactive potential. Researchers and industry professionals frequently search for terms like "synthesis of 3-2-(4-Chlorophenoxy)ethylpiperidinehydrochloride", "CAS 1220019-76-0 applications", and "piperidine derivatives in drug discovery", reflecting its relevance in modern scientific discourse.

The molecular structure of 3-2-(4-Chlorophenoxy)ethylpiperidinehydrochloride combines a piperidine ring with a chlorophenoxy side chain, making it a versatile intermediate in medicinal chemistry. Its hydrochloride salt form enhances solubility, a critical factor for bioavailability in pharmaceutical formulations. Recent studies highlight its potential role in targeting central nervous system (CNS) disorders, aligning with trending topics such as "neuropharmacology" and "CNS drug development". This aligns with frequent user queries like "piperidine-based CNS drugs" and "chlorophenoxy compounds in neuroscience".

From a synthetic perspective, CAS No. 1220019-76-0 is often synthesized via N-alkylation of piperidine derivatives, followed by phenoxy group incorporation. Optimizing its yield and purity is a common challenge, as evidenced by searches for "high-purity 3-2-(4-Chlorophenoxy)ethylpiperidinehydrochloride synthesis". The compound’s stability under varying pH conditions is another area of interest, particularly for formulators seeking "pH-stable piperidine salts".

In drug discovery, 3-2-(4-Chlorophenoxy)ethylpiperidinehydrochloride is investigated for its receptor-binding affinity, particularly toward G-protein-coupled receptors (GPCRs). This ties into the broader trend of "GPCR-targeted therapeutics", a hot topic in precision medicine. Researchers also explore its metabolic pathways, addressing queries like "piperidine metabolism in vivo" and "chlorophenoxy compound pharmacokinetics".

Beyond pharmaceuticals, this compound finds niche applications in agrochemical research, where its chlorophenoxy component may contribute to herbicidal activity. Searches for "chlorophenoxy derivatives in agriculture" underscore this interdisciplinary relevance. However, its use requires rigorous environmental impact assessments, a growing concern among eco-conscious stakeholders.

Quality control of CAS 1220019-76-0 involves advanced analytical techniques such as HPLC and mass spectrometry, ensuring compliance with regulatory standards. Users often seek "analytical methods for piperidine hydrochloride compounds", reflecting the demand for reliable characterization protocols.

In summary, 3-2-(4-Chlorophenoxy)ethylpiperidinehydrochloride represents a compelling case study in the convergence of medicinal chemistry, material science, and sustainable innovation. Its multifaceted applications and research potential continue to drive scientific inquiry, making it a compound of enduring significance.